Cas no 1029732-86-2 (2-({3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-({3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide
• CAS No: 1029732-86-2
• MF: C₂₃H₂₄FN₅O₂S
• MW: 453.532366752625
• CID: 5432260
• Update Time: 2025-10-28

2-({3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• 2-({3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C23H24FN5O2S/c1-31-20-4-2-3-18(15-20)27-21(30)16-32-23-22(25-9-10-26-23)29-13-11-28(12-14-29)19-7-5-17(24)6-8-19/h2-10,15H,11-14,16H2,1H3,(H,27,30)
• InChI Key： OPFBTHFXAWRQCJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=C(F)C=C2)CC1

Additional information on 2-({3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide

Comprehensive Analysis of 2-({3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide (CAS No. 1029732-86-2)

The compound 2-({3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide (CAS No. 1029732-86-2) is a sophisticated small-molecule with a unique chemical structure that has garnered significant interest in pharmaceutical research and drug discovery. Its molecular framework integrates a piperazine core linked to a pyrazine ring, further modified with a sulfanyl bridge and an acetamide moiety. This intricate design positions it as a promising candidate for targeting G-protein-coupled receptors (GPCRs), particularly in neurological and psychiatric disorders.

Recent studies highlight the growing demand for novel therapeutics addressing neurodegenerative diseases and mood disorders, areas where CAS No. 1029732-86-2 shows potential. Researchers are exploring its selective binding affinity for serotonin and dopamine receptors, aligning with trends in precision medicine. The compound’s fluorophenyl and methoxyphenyl groups enhance its blood-brain barrier permeability, a critical factor for CNS-targeted drugs.

From a synthetic chemistry perspective, the compound’s sulfanyl-acetamide linkage offers versatility for structure-activity relationship (SAR) optimization. Its piperazine-pyrazine scaffold is a focal point for medicinal chemists seeking to balance potency and metabolic stability. Computational models predict favorable ADMET properties, though empirical validation is ongoing. This dual approach—in silico and in vitro—reflects modern drug development paradigms.

The pharmacokinetic profile of 2-({3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide is under scrutiny for its potential drug-drug interactions, especially via CYP450 enzymes. Such data is vital for translational research, as highlighted in recent PubMed publications. Concurrently, its patent landscape reveals competitive activity among biotech firms, underscoring its commercial viability.

In the context of sustainable chemistry, efforts to streamline its synthesis using green solvents and catalytic methods are underway. This aligns with the pharmaceutical industry’s shift toward eco-friendly processes. Furthermore, its crystallographic data (available in Cambridge Structural Database) aids in co-crystal engineering, a technique gaining traction for improved drug formulations.

As AI-driven drug discovery accelerates, CAS No. 1029732-86-2 serves as a case study for machine learning applications in molecular property prediction. Platforms like AlphaFold and Schrödinger Suite are being leveraged to decode its target engagement mechanisms. Such interdisciplinary approaches are reshaping R&D efficiency, a topic dominating scientific conferences in 2023.

To conclude, 2-({3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide exemplifies the convergence of cutting-edge chemistry and therapeutic innovation. Its multifaceted applications—from neuroscience to computational biology—make it a compound of enduring relevance. Future directions include clinical trials and formulation studies, ensuring its place in the next generation of bioactive molecules.